8-methoxy-N-methyl-N-[(5-methyl-1H-benzimidazol-2-yl)methyl]-3-chromanecarboxamide

• IUPAC Name: 8-methoxy-N-methyl-N-[(6-methyl-1H-benzimidazol-2-yl)methyl]-3,4-dihydro-2H-chromene-3-carboxamide
• InChI: InChI=1S/C21H23N3O3/c1-13-7-8-16-17(9-13)23-19(22-16)11-24(2)21(25)15-10-14-5-4-6-18(26-3)20(14)27-12-15/h4-9,15H,10-12H2,1-3H3,(H,22,23)
• InChI Key: XEQNTMKELMOFDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)CN(C)C(=O)C3CC4=C(C(=CC=C4)OC)OC3
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

8-methoxy-N-methyl-N-[(5-methyl-1H-benzimidazol-2-yl)methyl]-3-chromanecarboxamide is a compound of interest due to its structural complexity and potential for various biological activities. Research in this area often explores novel synthetic routes, molecular structures, and the physicochemical properties of related compounds to understand their potential applications.

Synthesis Analysis

Synthesis of compounds similar to 8-methoxy-N-methyl-N-[(5-methyl-1H-benzimidazol-2-yl)methyl]-3-chromanecarboxamide involves multiple steps, including condensation, cyclization, and substitution reactions. For example, novel benzodifuranyl and thiazolopyrimidines derivatives were synthesized from visnaginone and khellinone, indicating the complex synthetic pathways that could be involved in creating similar compounds (Abu‐Hashem et al., 2020).

Molecular Structure Analysis

The molecular structure of related compounds is often determined using X-ray diffraction, NMR, and mass spectroscopy. For instance, the structure of a side product in the synthesis of an antitubercular agent was reported, providing insight into the molecular arrangement and interactions within similar molecules (Richter et al., 2023).

Chemical Reactions and Properties

Chemical reactions involving compounds with similar structures to 8-methoxy-N-methyl-N-[(5-methyl-1H-benzimidazol-2-yl)methyl]-3-chromanecarboxamide can include various functional group transformations and ring-closure mechanisms. For example, the synthesis of N-methoxy-N-methylcyanoformamide demonstrates the potential reactivity and functional group interconversions relevant to similar compounds (Nugent & Schwartz, 2016).

Physical Properties Analysis

Physical properties such as melting points, solubility, and crystalline structure are crucial for understanding the behavior of these compounds under different conditions. Experimental and theoretical studies provide insights into these aspects, for example, through DFT calculations and X-ray crystallography (Gumus et al., 2018).

Scientific Research Applications

Synthesis and Pharmacological Applications : Novel heterocyclic compounds derived from similar core structures have been synthesized for their potential pharmacological applications. These compounds exhibit anti-inflammatory and analgesic properties, suggesting a potential for the development of new therapeutic agents. The synthesis of such compounds involves reactions that introduce heterocyclic rings, indicating a methodological relevance to the chemical synthesis and drug design fields (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antioxidative and Antiproliferative Activity : Research into benzimidazole/benzothiazole-2-carboxamides, which share a similar benzimidazole motif, has shown these compounds to possess antioxidative and antiproliferative activities. This indicates their potential use in developing treatments against oxidative stress-related diseases and cancer. The structural functionalities of these compounds, particularly methoxy and hydroxy groups, contribute significantly to their biological activities, suggesting a possible research interest for the compound (Cindrić et al., 2019).

Corrosion Inhibition : In the field of materials science, benzimidazol-2-ones substituted with hydroxyquinoline derivatives, which are structurally related to the compound of interest, have been evaluated as corrosion inhibitors for carbon steel. This suggests potential industrial applications of similar compounds in protecting metals from corrosion, particularly in acidic environments (Faydy et al., 2019).

Antineoplastic and Antileukemic Activity : Structurally related compounds have also been explored for their antineoplastic and antileukemic activities. This includes the synthesis and evaluation of compounds for their potential to inhibit cancer cell growth, indicating the compound may also have research applications in the development of new anticancer therapies (Cholody, Martelli, & Konopa, 1992).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many benzimidazole derivatives exhibit their biological activity by interacting with biological targets such as enzymes or receptors.